Cas no 661-20-1 (Isocyanate)

• Product Name: Isocyanate
• CAS No: 661-20-1
• MF: CNO
• MW: 42.0167999267578
• CID: 2668451
• PubChem ID: 105034
• Update Time: 2025-04-21

Isocyanate Chemical and Physical Properties

Names and Identifiers

• Cyanate
• isocynate
• [C(N)O](-)
• Isocyanate ion(1-)
• BDBM26982
• Cyanat
• DTXCID401473963
• nitridooxidocarbonate(1-)
• Isocyanates
• DTXSID001015810
• cyanate anion
• Cyanate ion(1-)
• CHEBI:29195
• Isocyanic acid, ion(1-)
• carbonyl amide
• DTXSID80984596
• 71000-82-3
• Q55503523
• UNII-YML51WA0FW
• BDBM50098562
• XLJMAIOERFSOGZ-UHFFFAOYSA-M
• Cyanates
• Zyanat
• 661-20-1
• CNO(-1)
• Cyanate ion
• YML51WA0FW
• hydrogen cyanate
• ISOCYANATE
• UN2206
• Isocyanate

• Inchi： 1S/CNO/c2-1-3/q-1
• InChI Key： IQPQWNKOIGAROB-UHFFFAOYSA-N
• SMILES： O=C=[N-]

Computed Properties

• Exact Mass: 41.997988624Da
• Monoisotopic Mass: 41.997988624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 27.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.1Ų